Cas no 701305-41-1 (1H-Indole-2-carboxylicacid, 6-cyano-1-ethyl-, methyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 6-cyano-1-ethyl-, methyl ester
• CAS No: 701305-41-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 557317
• PubChem ID: 45095679
• Update Time: 2025-04-19

1H-Indole-2-carboxylicacid, 6-cyano-1-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 6-cyano-1-ethyl-, methyl ester
• 1H-Indole-2-carboxylicacid,6-cyano-1-ethyl-,methylester(9CI)
• methyl 6-cyano-1-ethyl-1H-indole-2-carboxylate
• 701305-41-1

• Inchi： 1S/C13H12N2O2/c1-3-15-11-6-9(8-14)4-5-10(11)7-12(15)13(16)17-2/h4-7H,3H2,1-2H3
• InChI Key： FORGCHYHUYDJEU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=CC(C#N)=CC=2N1CC)=O

Computed Properties

• Exact Mass: 228.09
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.2